Cas no 2171726-63-7 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171726-63-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6470370
• PubChem ID: 165809500
• Update Time: 2025-06-08

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 2171726-63-7
• 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1515215

• Inchi： 1S/C26H30N2O5/c1-3-8-22(23(29)28-26(2,24(30)31)16-13-14-16)27-25(32)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： UOGFMURUSRBCPR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Compound CAS No 2171726-63-7: 2-Cyclopropyl-2-(9H-fluoren-9-yl)methoxycarbonylamino)pentanamidopropanoic Acid

The compound with CAS No 2171726-63-7, known as 2-cyclopropyl-2-(9H-fluoren-9-yl)methoxycarbonylamino)pentanamidopropanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of extensive research due to its unique structural features and promising biological properties.

The cyclopropyl group in the molecule contributes to its stability and reactivity, making it a valuable component in synthetic chemistry. Recent studies have highlighted its role in enhancing the bioavailability of drugs, particularly in the development of prodrugs and drug delivery systems. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, adds another layer of functionality to this compound, enabling precise control over reaction pathways.

Research into this compound has also focused on its application in the field of materials science. The pentanamidopropanoic acid moiety has shown potential in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties. Recent advancements in click chemistry have further expanded its utility, allowing for the efficient construction of complex molecular architectures.

In terms of biological activity, this compound has demonstrated intriguing properties in preclinical studies. It exhibits selective inhibition against certain enzymes, making it a candidate for drug development targeting metabolic disorders. The integration of the Fmoc group into its structure has been instrumental in optimizing its pharmacokinetic profile, ensuring better absorption and reduced toxicity.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through Simmons-Smith cyclopropanation and the subsequent installation of the Fmoc protecting group using standard peptide coupling reagents. Recent innovations in asymmetric catalysis have further streamlined its production, improving yield and enantioselectivity.

From an environmental perspective, this compound's biodegradability and eco-friendliness have been assessed in several studies. Results indicate that it undergoes efficient microbial degradation under aerobic conditions, reducing its environmental footprint. This makes it a sustainable choice for applications in green chemistry.

In conclusion, CAS No 2171726-63-7 represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements in pharmaceuticals, materials science, and sustainable chemistry.